Cas no 117519-42-3 (1H-Pyrazole-5-sulfonamide,4-(hydroxymethyl)-1-methyl-)

• Product Name: 1H-Pyrazole-5-sulfonamide,4-(hydroxymethyl)-1-methyl-
• CAS No: 117519-42-3
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 132796
• PubChem ID: 45080613
• Update Time: 2025-04-19

1H-Pyrazole-5-sulfonamide,4-(hydroxymethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonamide,4-(hydroxymethyl)-1-methyl-
• 1H-Pyrazole-5-sulfonamide,4-(hydroxymethyl)-1-methyl-(9CI)
• DTXSID201218820
• 117519-42-3
• 4-(Hydroxymethyl)-1-methyl-1H-pyrazole-5-sulfonamide
• 4-(Hydroxymethyl)-2-methylpyrazole-3-sulfonamide

• Inchi： 1S/C5H9N3O3S/c1-8-5(12(6,10)11)4(3-9)2-7-8/h2,9H,3H2,1H3,(H2,6,10,11)
• InChI Key： IRULDBZMQDBIEZ-UHFFFAOYSA-N
• SMILES： S(C1=C(CO)C=NN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 191.03657
• Monoisotopic Mass: 191.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -1.8

Experimental Properties

• PSA: 98.21